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Compound of Interest

2,5-
Compound Name:
Bis(trifluoromethyl)bromobenzene

Cat. No. B1273128

Technical Guide: Physical Properties of 2,5-
Bis(trifluoromethyl)bromobenzene

This technical guide provides an in-depth overview of the key physical properties of 2,5-
Bis(trifluoromethyl)bromobenzene, specifically its boiling point and density. The information
is tailored for researchers, scientists, and professionals in drug development who may utilize
this compound as a versatile intermediate in organic synthesis.

Core Physical Properties

2,5-Bis(trifluoromethyl)bromobenzene is a fluorinated aromatic compound often used as a
building block in the synthesis of pharmaceuticals and advanced materials.[1] Its physical
characteristics are crucial for handling, reaction setup, and purification processes. The
compound is a liquid at room temperature.

Data Summary

The essential physical data for 2,5-Bis(trifluoromethyl)bromobenzene are summarized in the
table below for quick reference.
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Property Value Conditions

at standard atmospheric

Boiling Point 146-147 °C

pressure (lit.)
Density 1.691 g/mL at 25 °C (lit.)
Molecular Formula CsHsBrFe
Molecular Weight 293.00 g/mol
CAS Number 7617-93-8
Appearance Liquid at 25 °C

Source: Sigma-Aldrich

Experimental Protocols for Property Determination

While the specific experimental reports for the values cited for 2,5-
Bis(trifluoromethyl)bromobenzene are proprietary to chemical suppliers, the following
sections describe the standard methodologies used for determining the boiling point and
density of liquid organic compounds.

2.1. Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For aryl halides, the boiling point is influenced by intermolecular forces, primarily van
der Waals dispersion forces, which increase with the size and number of electrons in the
molecule.[2]

Methodology: Distillation Method

A common and accurate method for determining the boiling point of a liquid like 2,5-
Bis(trifluoromethyl)bromobenzene is through distillation.

o Apparatus Setup: A distillation flask is filled with the liquid sample and a few boiling chips to
ensure smooth boiling. A thermometer is placed in the neck of the flask with the top of the
bulb level with the side arm leading to the condenser.
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Heating: The flask is heated gently. As the liquid boils, the vapor rises, and its temperature is
measured by the thermometer.

Equilibrium: The temperature reading will stabilize when the vapor is in thermal equilibrium
with the boiling liquid. This stable temperature, observed as the vapor continuously bathes
the thermometer bulb and condenses in the condenser, is recorded as the boiling point.

Pressure Correction: The atmospheric pressure is recorded at the time of the experiment. If
the pressure is not exactly 1 atm (760 mmHg), a correction is applied to the observed boiling
point to normalize it to standard pressure.

2.2. Density Measurement

Density is an intrinsic physical property defined as the mass of a substance per unit volume.[3]

For liquids, it is temperature-dependent.[4][5]

Methodology: Pycnometry

Pycnometry is a precise method for determining the density of a liquid by using a specialized

glass flask with a precisely known volume, called a pycnometer.[3][6]

Mass of Empty Pycnometer: The pycnometer is thoroughly cleaned, dried, and its mass is
accurately measured on an analytical balance.

Mass of Pycnometer with Sample: The pycnometer is filled with 2,5-
Bis(trifluoromethyl)bromobenzene. Care is taken to ensure there are no air bubbles and
that the liquid level is exactly at the calibration mark. The exterior is wiped clean and dry, and
the filled pycnometer is weighed.

Temperature Control: The temperature of the sample within the pycnometer is allowed to
equilibrate to a constant, known temperature (e.g., 25 °C), often using a water bath.[6]

Calculation: The mass of the liquid is determined by subtracting the mass of the empty
pycnometer from the mass of the filled pycnometer. The density is then calculated by dividing
the mass of the liquid by the known volume of the pycnometer.

Logical Workflow for Physical Property Verification
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The following diagram illustrates a standard workflow for the experimental determination and
verification of the physical properties of a chemical compound like 2,5-
Bis(trifluoromethyl)bromobenzene.

Phase 1: Preparation & Measurement

Obtain High-Purity Sample
of 2,5-Bis(trifluoromethyl)bromobenzene

liquot aliquot
Boiling Point Determination Density Measurement
(e.g., Distillation) (e.g., Pycnometry)

Phage 2: Data Processing & Analysis
Record Observed Record Mass, Volume,
Boiling Temperature & Pressure & Temperature
Apply Pressure Correction Calculate Density
to Boiling Point (Mass/Volume)

Phasqg 3: Validation

Final Experimental Final Experimental Literature Value Search
Boiling Point Density (e.g., Chemical Databases)

Compare Experimental Data
with Literature Values

Final Report & Documentation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Ontario, CA 91761, United States
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